Sarcosine ethyl ester hydrochloride
Overview
Description
Sarcosine Ethyl Ester Hydrochloride is a chemical compound used as an intermediate in the synthesis of antienzyme agents for toothpaste . It has been found to be a marker for prostate cancer bioaggression . It can be used to produce N-methyl-N-nitroso-glycine ethyl ester .
Synthesis Analysis
The synthesis of Sarcosine Ethyl Ester Hydrochloride involves the reaction of sarcosine with ethyl ester. This reaction requires reagents like NaNO2, and the menstruum H2O and aq. acetic acid .Molecular Structure Analysis
The molecular structure of Sarcosine Ethyl Ester Hydrochloride is represented by the linear formula: CH3NHCH2COOC2H5 · HCl . It has a molecular weight of 153.61 .Chemical Reactions Analysis
Sarcosine Ethyl Ester Hydrochloride can be used to produce N-methyl-N-nitroso-glycine ethyl ester. This reaction will need reagent NaNO2, and the menstruum H2O and aq. acetic acid .Physical And Chemical Properties Analysis
Sarcosine Ethyl Ester Hydrochloride is a solid substance . It has a melting point range of 127-128 °C . It is soluble in water .Scientific Research Applications
Dentistry: Antienzyme Agents for Toothpaste
Sarcosine ethyl ester hydrochloride is used as an intermediate in the synthesis of antienzyme agents for toothpaste. These agents help in preventing dental plaque formation and gum disease by inhibiting the enzymes that bacteria produce .
Oncology: Prostate Cancer Biomarker
This compound has been found to be a marker for prostate cancer bioaggression, indicating its potential use in diagnostic assays for assessing the aggressiveness of prostate cancer .
Chemical Synthesis: Production of N-Methyl-N-Nitroso Compounds
It can be utilized to produce N-methyl-N-nitroso-glycine ethyl ester, a compound that may have applications in various chemical synthesis processes. This reaction requires reagents such as NaNO2, H2O, and aqueous acetic acid .
Molecular Biology: Real-Time PCR
In molecular biology, Sarcosine ethyl ester hydrochloride is used in the preparation of oligonucleotides for real-time PCR (polymerase chain reaction) applications. This technique is crucial for quantifying DNA and RNA samples in various research and clinical diagnostics .
Mechanism of Action
Target of Action
Sarcosine Ethyl Ester Hydrochloride, also known as Ethyl Sarcosinate Hydrochloride, is a derivative of Glycine . .
Biochemical Pathways
Given its structural similarity to Glycine, it may be involved in pathways where Glycine acts as a neurotransmitter or a co-agonist .
Result of Action
It has been found to be a marker for prostate cancer bioaggression , suggesting it may have some role in cellular processes related to this disease.
Action Environment
It is slightly hazardous in case of skin contact, eye contact, ingestion, or inhalation . It is also slightly hazardous in case of skin contact with some irritation .
properties
IUPAC Name |
ethyl 2-(methylamino)acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2.ClH/c1-3-8-5(7)4-6-2;/h6H,3-4H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIDZUMSLERGAON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00200588 |
Source
|
| Record name | Ethyl N-methylaminoacetate hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00200588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic crystalline powder; [Acros Organics MSDS] |
Source
|
| Record name | Sarcosine ethyl ester hydrochloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21670 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Sarcosine ethyl ester hydrochloride | |
CAS RN |
52605-49-9 |
Source
|
| Record name | Sarcosine ethyl ester hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52605-49-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl N-methylaminoacetate hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052605499 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 52605-49-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100148 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl N-methylaminoacetate hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00200588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl N-methylaminoacetate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.743 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of sarcosine ethyl ester hydrochloride in chemical synthesis?
A1: Sarcosine ethyl ester hydrochloride frequently serves as a reagent in organic synthesis. For instance, it plays a crucial role in synthesizing the active pharmaceutical ingredient tadalafil, a PDE5 inhibitor []. Additionally, it has been employed in constructing complex molecular structures, like the core ABC ring system of manzamine A alkaloids, highlighting its versatility in synthetic chemistry [].
Q2: How is sarcosine ethyl ester hydrochloride related to nitrosamine research in cancer studies?
A2: Sarcosine ethyl ester hydrochloride, when combined with sodium nitrite, forms N-nitrososarcosine ethyl ester (NSEE) []. NSEE is a potent carcinogen that has been used to induce esophageal tumors in rat models, mimicking the development of human squamous cell carcinoma []. This model is valuable for studying the stepwise progression of esophageal cancer and evaluating potential preventive or therapeutic strategies [].
Q3: What is known about the thermal decomposition of sarcosine ethyl ester hydrochloride?
A3: Studies have investigated the gas phase elimination kinetics of sarcosine ethyl ester hydrochloride []. It undergoes a unimolecular, first-order elimination reaction at elevated temperatures (339-451 °C), yielding sarcosine and ethylene []. Unlike other similar amino acid ester hydrochlorides, the resulting sarcosine exhibits remarkable thermal stability and does not readily decarboxylate under the reaction conditions [].
Q4: Has sarcosine ethyl ester hydrochloride been implicated in any biological studies?
A4: While primarily recognized as a chemical reagent, research has explored potential connections between sarcosine ethyl ester hydrochloride and biological processes. One study investigated the expression of specific genes, Kruppel-like factor 6 (Klf-6) and nucleobindin-2 (NUCB2), in the gastrointestinal tract of rats following exposure to sarcosine ethyl ester hydrochloride []. Although the study design used the compound to induce gastric cancer, the observed changes in gene expression might offer insights into the molecular pathways affected by this compound or its metabolites [].
Q5: Are there alternative reagents to sarcosine ethyl ester hydrochloride in certain reactions?
A5: Yes, research has shown that replacing sarcosine ethyl ester hydrochloride with ethyl chloroacetate in the N-alkylation step during the synthesis of 4-hydroxy-3-methyl-2H-thieno-1,2-thiazine-2-(methyl) carboxylate-1,1-dioxide (MHTTCD), an intermediate for the drug Tinoxicam, leads to improved yields and reduced production costs []. This example highlights the ongoing search for more efficient and cost-effective synthetic routes.
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